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Compound of Interest

Compound Name: 4-Chloro-4-fluoro-butyrophenone

Cat. No.: B3265847

Essential Safety and Handling Guide for 4-
Chloro-4-fluoro-butyrophenone

This guide provides crucial safety protocols and logistical information for the handling and
disposal of 4-Chloro-4-fluoro-butyrophenone, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is vital for ensuring
personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

4-Chloro-4-fluoro-butyrophenone is a chemical compound that poses several health risks
upon exposure.[1] It is classified as hazardous, and understanding its specific dangers is the
first step toward safe handling.[2]

Primary Hazards Include:

Skin Irritation: Causes irritation upon contact with the skin.[2][3]

Eye Irritation: Can cause serious eye irritation.[2][3]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[3]

Oral Toxicity: Harmful if swallowed.[2]
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During combustion, it can produce hazardous decomposition products, including carbon
oxides, hydrogen chloride, and hydrogen fluoride.[3][4]

Personal Protective Equipment (PPE) Protocol

A comprehensive PPE strategy is mandatory to minimize exposure. The selection of
appropriate PPE should be based on a thorough risk assessment of the specific procedures
being performed.
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Protection Type

Required PPE

Specifications and
Guidelines

Hand Protection

Chemical-resistant gloves

Wear protective gloves.[3]
Nitrile or neoprene gloves are
recommended. For handling
hazardous compounds, gloves
should meet the ASTM D6978
standard.[5]

Eye and Face Protection

Safety glasses with side
shields or chemical goggles. A
face shield is also

recommended.

Use chemical goggles or
safety glasses.[3] A face shield
provides an additional layer of

protection against splashes.[3]

Body Protection

Laboratory coat or chemical-

resistant gown

A standard lab coat is the
minimum requirement. For
tasks with a higher risk of
splashing, a polyethylene-
coated polypropylene gown is
advised.[5]

Respiratory Protection

Not typically required with

adequate ventilation.

Use only in a well-ventilated
area.[3] If ventilation is
insufficient, or during spill
cleanup, a NIOSH-approved
respirator (e.g., N95 dust
mask) should be used. For
firefighting, a self-contained
breathing apparatus is
essential.[3][4]

Operational and Handling Plan

A systematic approach to handling 4-Chloro-4-fluoro-butyrophenone is essential for safety.

The following step-by-step process outlines the key stages from preparation to post-experiment

cleanup.

Step 1: Preparation and Precautionary Measures
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e Ventilation: Ensure all work is conducted in a well-ventilated area, such as a chemical fume
hood.[3][6]

o Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible.[3]

e PPE Inspection: Before starting, inspect all PPE for damage or contamination. Don the
required gloves, eye protection, and lab coat.

o Material Review: Review the Safety Data Sheet (SDS) for 4-Chloro-4-fluoro-
butyrophenone before use.[7]

Step 2: Chemical Handling
» Avoid Contamination: Do not eat, drink, or smoke in the handling area.[3]
o Dispensing: When transferring or weighing the chemical, avoid generating dust or aerosols.

o Contact Avoidance: Take all necessary precautions to avoid direct contact with skin and
eyes, and prevent inhalation of vapors or mists.[3][6]

o Incompatible Materials: Keep the compound away from strong oxidizing agents and strong
bases.[2][3]

Step 3: Post-Handling and Cleanup

» Decontamination: Thoroughly clean the work area after handling is complete.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[6][8]
o Clothing: Remove any contaminated clothing and wash it before reuse.[6]

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.
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o Waste Segregation: Collect all waste containing 4-Chloro-4-fluoro-butyrophenone in a
designated, properly labeled, and sealed hazardous waste container.[2][8]

o Authorized Disposal: Dispose of the chemical waste through an approved and licensed
waste disposal company.[3][8] Recommended disposal is via an authorized incinerator
equipped with an afterburner and a scrubber.[3]

e Environmental Precaution: Do not allow the product to enter drains, surface water, or the
sanitary sewer system.[2][8]

Quantitative Data Summary

The following table summarizes key quantitative data for 4-Chloro-4-fluoro-butyrophenone.

Property Value

CAS Number 3874-54-2[2][3]

Molecular Formula C10H10CIFO[3][7]

Molecular Weight 200.64 g/mol [7]

Appearance White to amber to dark green clear liquid[7]
Density 1.22 - 1.23 g/mL at 25 °CJ[7]

Melting Point 5-6°C[7]

Boiling Point 122 °C at 0.7 mmHg[7]

Flash Point 91 °C (195.8 °F) - closed cup

Experimental Workflow

The following diagram illustrates the standard operating procedure for safely handling 4-
Chloro-4-fluoro-butyrophenone in a laboratory setting.
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Caption: Workflow for Safe Handling of 4-Chloro-4-fluoro-butyrophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3265847?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/4-chloro-4-fluorobutyrophenone-dic12142.html
https://www.fishersci.com/store/msds?partNumber=AC109235000&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2617-7-03.pdf
https://www.chemicalbook.com/msds/4-chloro-4-fluorobutyrophenone.pdf
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://abpharmacy.ca/news/personal-protective-equipment-your-pharmacy/
https://pim-resources.coleparmer.com/sds/54449.pdf
https://www.chemimpex.com/products/45548
https://www.fishersci.com/store/msds?partNumber=AAA1112122&productDescription=4-CHLRO-4+-FLROBUTYROPHEN+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b3265847#personal-protective-equipment-for-handling-4-chloro-4-fluoro-butyrophenone
https://www.benchchem.com/product/b3265847#personal-protective-equipment-for-handling-4-chloro-4-fluoro-butyrophenone
https://www.benchchem.com/product/b3265847#personal-protective-equipment-for-handling-4-chloro-4-fluoro-butyrophenone
https://www.benchchem.com/product/b3265847#personal-protective-equipment-for-handling-4-chloro-4-fluoro-butyrophenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3265847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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